Cas no 10437-91-9 (1,3,5-Pentanetrione,1,1'-p-phenylenebis[5-phenyl- (8CI))

• Product Name: 1,3,5-Pentanetrione,1,1'-p-phenylenebis[5-phenyl- (8CI)
• CAS No: 10437-91-9
• MF: C₂₈H₂₂O₆
• MW: 454.470688343048
• CID: 218680
• PubChem ID: 260507
• Update Time: 2025-04-19

1,3,5-Pentanetrione,1,1'-p-phenylenebis[5-phenyl- (8CI) Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3,5-dioxo-5-phenylpentanoyl)phenyl]-5-phenylpentane-1,3,5-trione
• 1,1'-benzene-1,4-diylbis(5-phenylpentane-1,3,5-trione)
• 1,4-Bis-(5-phenyl-1,3,5-triketopentyl)-benzol
• AC1L63AN
• AC1Q5GHH
• AR-1B4345
• CTK4A2999
• KST-1A9915
• NSC91853
• DTXSID50293743
• 10437-91-9
• NSC-91853
• 1,3,5-Pentanetrione,1,1'-p-phenylenebis[5-phenyl- (8CI)

• Inchi： 1S/C28H22O6/c29-23(15-25(31)19-7-3-1-4-8-19)17-27(33)21-11-13-22(14-12-21)28(34)18-24(30)16-26(32)20-9-5-2-6-10-20/h1-14H,15-18H2
• InChI Key： NVISZNPRCZVECN-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(C1C=CC=CC=1)=O)=O)C1C=CC(=CC=1)C(CC(CC(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 454.14166
• Monoisotopic Mass: 454.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.246
• Boiling Point: 667°C at 760 mmHg
• Flash Point: 282.2°C
• Refractive Index: 1.596
• PSA: 102.42
• LogP: 4.51640